Cas no 1051316-41-6 ((R)-4-Hydroxy-piperidin-2-one)
(R)-4-Hydroxy-piperidin-2-one is a chiral piperidinone derivative with a hydroxyl group at the 4-position, serving as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it particularly useful for asymmetric synthesis, enabling the production of enantiomerically pure compounds. The compound’s structural features, including a lactam ring and hydroxyl functionality, allow for versatile reactivity, such as further functionalization or incorporation into complex molecular frameworks. It is commonly employed in the synthesis of bioactive molecules, including potential drug candidates targeting neurological and metabolic disorders. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
(R)-4-Hydroxy-piperidin-2-one structure
Product Name:(R)-4-Hydroxy-piperidin-2-one
CAS No:1051316-41-6
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD06796624
CID:93251
PubChem ID:25419160
Update Time:2025-07-01
(R)-4-Hydroxy-piperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-4-Hydroxypiperidin-2-one
- (4R)-4-hydroxy-2-Piperidinone
- (R)-4-HYDROXY-PIPERIDIN-2-ONE
- (R)-4-HDROXYPIPERIDINE-2-ONE
- (R)-4-hydroxypiperidine-2-one
- 4-(r)-hydroxy-2-piperidinone
- AB29511
- CTK7F2889
- 2-Piperidinone, 4-hydroxy-, (4R)-
- AS-38870
- EN300-6729380
- (4R)-4-Hydroxypiperidin-2-one
- 1051316-41-6
- AMY41749
- MFCD06796624
- DTXSID60649691
- CS-0105946
- (R)-4-hydroxy-piperidin-2-one, AldrichCPR
- AKOS006238830
- (R)-4-Hydroxy-piperidin-2-one
-
- MDL： MFCD06796624
- Inchi： 1S/C5H9NO2/c7-4-1-2-6-5(8)3-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
- InChI Key： PRCAKTIAKXMBQF-SCSAIBSYSA-N
- SMILES： O[C@H]1CC(NCC1)=O
Computed Properties
- Exact Mass: 115.06337
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 352.3±35.0 °C at 760 mmHg
- Flash Point: 166.8±25.9 °C
- PSA: 49.33
- LogP: -0.41390
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
(R)-4-Hydroxy-piperidin-2-one Security Information
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280;P305+P351+P338
- Hazard Category Code： 20/21/22-41
- Safety Instruction： 22-36/37/39-39-26
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Risk Phrases：20/21/22
(R)-4-Hydroxy-piperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A410545-50mg |
(R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 50mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A410545-100mg |
(R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A410545-500mg |
(R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 500mg |
$ 340.00 | 2022-06-08 | ||
| Fluorochem | 040027-1g |
R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 97% | 1g |
￡172.00 | 2022-02-28 | |
| Fluorochem | 040027-5g |
R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 97% | 5g |
￡525.00 | 2022-02-28 | |
| Fluorochem | 040027-25g |
R)-4-Hydroxy-piperidin-2-one |
1051316-41-6 | 97% | 25g |
￡1573.00 | 2022-02-28 | |
| AstaTech | 68727-1/G |
(R)-4-HYDROXY-PIPERIDIN-2-ONE |
1051316-41-6 | 97% | 1g |
$244 | 2023-09-16 | |
| AstaTech | 68727-5/G |
(R)-4-HYDROXY-PIPERIDIN-2-ONE |
1051316-41-6 | 97% | 5g |
$734 | 2023-09-16 | |
| AstaTech | 68727-25/G |
(R)-4-HYDROXY-PIPERIDIN-2-ONE |
1051316-41-6 | 97% | 25/G |
$1398 | 2021-07-03 | |
| Chemenu | CM180690-5g |
(R)-4-Hydroxypiperidin-2-one |
1051316-41-6 | 97% | 5g |
$721 | 2021-08-05 |
(R)-4-Hydroxy-piperidin-2-one Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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